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Compound of Interest

Compound Name: Linoleic acid-13C1

Cat. No.: B013632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and technical specifications of ¹³C-labeled linoleic acid. This crucial research tool is

instrumental in a wide array of applications, from metabolic flux analysis and lipidomics to drug

development and nutritional science. This guide offers detailed information to assist

researchers in selecting the appropriate isotopic tracer for their specific experimental needs.

Commercial Availability and Supplier Specifications
Linoleic acid labeled with carbon-13 is commercially available from several reputable suppliers,

primarily as Linoleic acid-1- C₁ (labeled at the carboxyl carbon) and Linoleic acid-¹³C₁₈

(uniformly labeled). The choice between these isotopes depends on the specific research

application, such as tracing the fatty acid backbone versus the carboxyl group in metabolic

studies.

Below are tables summarizing the quantitative data for commercially available ¹³C-labeled

linoleic acid from prominent suppliers.

Table 1: Commercial Sources of Linoleic acid-1-¹³C₁
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Supplier
Product
Name

CAS
Number

Molecular
Weight

Isotopic
Purity

Chemical
Purity

Formulati
on

DC

Chemicals

Linoleic

acid-¹³C₁

98353-71-

0
281.44

Not

Specified

Not

Specified
Powder

Santa Cruz

Biotechnol

ogy

Linoleic

Acid-1-¹³C

98353-71-

0
281.44

Not

Specified

Not

Specified

Not

Specified

VIVAN Life

Sciences

Linoleic

Acid-1-¹³C

98353-71-

0
281.44

Not

Specified

Not

Specified

Not

Specified

Table 2: Commercial Sources of Linoleic acid-¹³C₁₈

Supplier
Product
Name

CAS
Number

Molecular
Weight

Isotopic
Purity

Chemical
Purity

Formulati
on

Sigma-

Aldrich

Linoleic

acid-¹³C₁₈

287111-

25-5
298.31

99 atom %

¹³C
97% (CP) Liquid

Cayman

Chemical

Linoleic

Acid-¹³C₁₈

287111-

25-5
298.3 >95%

Not

Specified

A solution

in ethanol

Cambridge

Isotope

Laboratorie

s, Inc.

Linoleic

acid (18:2)

(U-¹³C₁₈,

98%)

287111-

25-5
298.3 98% 94% Neat

Experimental Protocols: Utilization as an Internal
Standard in LC-MS/MS
One of the primary applications of ¹³C-labeled linoleic acid is as an internal standard for the

accurate quantification of its unlabeled counterpart in biological samples using liquid

chromatography-mass spectrometry (LC-MS). The following is a generalized protocol for this

application.
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Objective: To quantify the concentration of linoleic acid in a biological sample (e.g., plasma,

tissue homogenate) using Linoleic acid-¹³C₁₈ as an internal standard.

Materials:

Biological sample

Linoleic acid-¹³C₁₈ (from a commercial source)

Solvents for extraction (e.g., methanol, chloroform, isopropanol)

LC-MS/MS system with a suitable column (e.g., C18)

Procedure:

Preparation of Internal Standard Stock Solution: Prepare a stock solution of Linoleic acid-

¹³C₁₈ in a suitable solvent (e.g., ethanol) at a known concentration.

Sample Preparation and Spiking:

Thaw biological samples on ice.

To a known volume or weight of the sample, add a precise volume of the Linoleic acid-

¹³C₁₈ internal standard stock solution. The amount of internal standard added should be

comparable to the expected amount of endogenous linoleic acid.

Lipid Extraction:

Perform a lipid extraction using a standard method such as the Bligh-Dyer or Folch

extraction. This typically involves the addition of a mixture of chloroform and methanol to

the sample, followed by vortexing and centrifugation to separate the lipid-containing

organic phase.

Carefully collect the organic phase containing the lipids.

Solvent Evaporation and Reconstitution:

Evaporate the solvent from the lipid extract under a gentle stream of nitrogen.
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Reconstitute the dried lipid extract in a solvent compatible with the LC-MS mobile phase

(e.g., methanol/isopropanol).

LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Separate the lipids using a suitable chromatographic gradient.

Detect and quantify the parent and fragment ions for both unlabeled linoleic acid and the

¹³C-labeled internal standard using Multiple Reaction Monitoring (MRM) or Selected

Reaction Monitoring (SRM).

Data Analysis:

Create a calibration curve using known concentrations of unlabeled linoleic acid spiked

with a constant amount of the internal standard.

Determine the ratio of the peak area of the endogenous linoleic acid to the peak area of

the Linoleic acid-¹³C₁₈ internal standard in the biological samples.

Calculate the concentration of linoleic acid in the samples by comparing their peak area

ratios to the calibration curve.

Signaling Pathways and Metabolic Fate of Linoleic
Acid
Linoleic acid is an essential omega-6 polyunsaturated fatty acid that serves as a precursor for

the synthesis of a variety of signaling molecules, most notably through the arachidonic acid

cascade. Understanding these pathways is critical for research in inflammation, immunology,

and cardiovascular disease.
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Linoleic Acid (18:2n-6) γ-Linolenic Acid (18:3n-6)Δ6-desaturase Dihomo-γ-linolenic Acid (20:3n-6)Elongase Arachidonic Acid (20:4n-6)Δ5-desaturase

Membrane Phospholipids

Arachidonic Acid

Cyclooxygenase (COX) Lipoxygenase (LOX)

Prostaglandins

Prostaglandin Synthases

Thromboxanes

Thromboxane Synthase

Leukotrienes Lipoxins
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Linoleic Acid

PI3K/Akt Pathway ERK1/2 Pathway

NF-κB Activation

Pro-inflammatory Gene Expression
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1. Administration of
Linoleic Acid-¹³C₁

2. Incubation/Metabolism

3. Sample Collection
(e.g., blood, tissue)

4. Lipid Extraction

5. Derivatization (optional, for GC-MS)

6. LC-MS or GC-MS Analysis

7. Data Analysis
(Isotopologue distribution)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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